Cas no 109856-52-2 (methyl (3R)-3-fluorobutanoate)

• Product Name: methyl (3R)-3-fluorobutanoate
• CAS No: 109856-52-2
• MF: C₅H₉FO₂
• MW: 120.122165441513
• MDL: MFCD34475055
• CID: 5619209
• PubChem ID: 71352654
• Update Time: 2025-05-19

methyl (3R)-3-fluorobutanoate Chemical and Physical Properties

Names and Identifiers

• SCHEMBL10346324
• 109856-52-2
• EN300-28338725
• methyl (3R)-3-fluorobutanoate
• Butanoic acid, 3-fluoro-, methyl ester, (R)- (9CI)

• MDL： MFCD34475055
• Inchi： 1S/C5H9FO2/c1-4(6)3-5(7)8-2/h4H,3H2,1-2H3/t4-/m1/s1
• InChI Key： HHVNBSHYSSLWKU-SCSAIBSYSA-N
• SMILES： F[C@H](C)CC(=O)OC

Computed Properties

• Exact Mass: 120.05865769g/mol
• Monoisotopic Mass: 120.05865769g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 82.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 0.997±0.06 g/cm3(Predicted)
• Boiling Point: 108.6±10.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid methyl esters
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters Fatty acid methyl esters

Additional information on methyl (3R)-3-fluorobutanoate

Methyl (3R)-3-fluorobutanoate: A Key Intermediate in Modern Pharmaceutical Synthesis

Methyl (3R)-3-fluorobutanoate, a compound with the CAS number 109856-52-2, has emerged as a crucial intermediate in the synthesis of various pharmaceutical compounds. This compound, characterized by its specific stereochemistry and fluorine substitution, plays a pivotal role in the development of drugs targeting neurological and metabolic disorders. The unique structural properties of methyl (3R)-3-fluorobutanoate make it an attractive candidate for further research and application in medicinal chemistry.

The stereochemical configuration at the third carbon atom, denoted as (3R), is of particular interest due to its influence on the biological activity of derived molecules. Recent studies have highlighted the importance of fluorinated carboxylates in enhancing drug efficacy and metabolic stability. The presence of a fluorine atom in the butanoate moiety not only improves the lipophilicity of the compound but also contributes to its resistance against enzymatic degradation, making it an ideal building block for long-acting pharmaceuticals.

In the realm of drug development, methyl (3R)-3-fluorobutanoate has been utilized in the synthesis of novel antipsychotic agents and antidiabetic medications. Its incorporation into these compounds has been shown to improve binding affinity to target receptors, thereby increasing therapeutic efficacy. For instance, researchers have demonstrated that derivatives of this compound exhibit potent activity against serotonin receptors, which are implicated in mood disorders. This finding underscores the potential of methyl (3R)-3-fluorobutanoate as a scaffold for developing next-generation psychiatric medications.

Moreover, the compound's role in metabolic research is gaining traction. Studies have indicated that fluorinated carboxylates can modulate lipid metabolism by influencing enzyme activity. This has led to investigations into using derivatives of methyl (3R)-3-fluorobutanoate for treating metabolic syndromes such as obesity and type 2 diabetes. The ability of these derivatives to enhance insulin sensitivity and reduce lipotoxicity has been particularly promising in preclinical trials.

The synthesis of methyl (3R)-3-fluorobutanoate itself is a testament to advancements in organic chemistry methodologies. Modern synthetic routes leverage asymmetric hydrogenation and enzymatic resolution techniques to achieve high enantiomeric purity. These methods not only ensure the availability of the (3R) configuration but also minimize byproduct formation, making the process more sustainable and scalable for industrial applications.

Recent breakthroughs in computational chemistry have further enhanced the understanding of how structural modifications affect biological activity. Molecular modeling studies on derivatives of methyl (3R)-3-fluorobutanoate have revealed insights into binding interactions with biological targets. These insights have guided medicinal chemists in designing more effective drug candidates with improved pharmacokinetic profiles.

The versatility of methyl (3R)-3-fluorobutanoate extends beyond its use as a synthetic intermediate. It serves as a valuable tool for exploring new chemical space, enabling researchers to design innovative molecules with tailored properties. The growing body of literature on this compound highlights its significance in advancing pharmaceutical research and development.

In conclusion, methyl (3R)-3-fluorobutanoate (CAS number 109856-52-2) represents a cornerstone in modern drug synthesis. Its unique structural features and functional attributes make it indispensable for developing novel therapeutics targeting various diseases. As research continues to uncover new applications and synthetic strategies, this compound is poised to remain at the forefront of pharmaceutical innovation.